Cas no 1713713-56-4 (6-Chloro-7-cyclopropyl-2-(difluoromethyl)-7H-purine)

• Product Name: 6-Chloro-7-cyclopropyl-2-(difluoromethyl)-7H-purine
• CAS No: 1713713-56-4
• MF: C₉H₇ClF₂N₄
• MW: 244.628486871719
• CID: 5700414
• PubChem ID: 97627732
• Update Time: 2026-03-11

6-Chloro-7-cyclopropyl-2-(difluoromethyl)-7H-purine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-cyclopropyl-2-difluoromethyl-7H-purine
• 7H-Purine, 6-chloro-7-cyclopropyl-2-(difluoromethyl)-
• 6-Chloro-7-cyclopropyl-2-(difluoromethyl)-7H-purine
• A907125
• 1713713-56-4

• Inchi： 1S/C9H7ClF2N4/c10-6-5-8(15-9(14-6)7(11)12)13-3-16(5)4-1-2-4/h3-4,7H,1-2H2
• InChI Key： FKMYCUZJBJGDDS-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C2C(=NC(C(F)F)=NC=2Cl)N=C1

Computed Properties

• Exact Mass: 244.0327303g/mol
• Monoisotopic Mass: 244.0327303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 245.4±50.0 °C(Predicted)
• pka: -1.65±0.30(Predicted)